Cas no 62495-95-8 ()

• CAS No: 62495-95-8
• MF: C₂₁H₂₈ClN₃O₅S
• MW: 469.982123374939
• CID: 6692334
• PubChem ID: 91617698
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C21H27N3O5S.ClH/c1-20(2)15(19(27)29-11-28-5)23-17(26)14(18(23)30-20)24-16(25)13(22-21(24,3)4)12-9-7-6-8-10-12;/h6-10,13-15,18,22H,11H2,1-5H3;1H/t13-,14-,15+,18-;/m1./s1
• InChI Key： QFFKDKSTPUFHJU-GLCLSGQWSA-N
• SMILES： Cl.S1C(C)(C)[C@H](C(=O)OCOC)N2C([C@H]([C@@H]12)N1C([C@@H](C2C=CC=CC=2)NC1(C)C)=O)=O

Computed Properties

• Exact Mass: 469.1438199g/mol
• Monoisotopic Mass: 469.1438199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Related Categories

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